Cas no 1340340-79-5 (1-(4-Bromothiophen-2-yl)-N-((tetrahydro-2H-pyran-4-yl)methyl)methanamine)

1-(4-Bromothiophen-2-yl)-N-((tetrahydro-2H-pyran-4-yl)methyl)methanamine is a brominated thiophene derivative featuring a tetrahydro-2H-pyran-4-ylmethylamine moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The bromine substituent enhances reactivity for further functionalization, while the tetrahydro-2H-pyran group contributes to improved solubility and metabolic stability. Its well-defined structure and high purity make it suitable for cross-coupling reactions and scaffold diversification. This compound is particularly valuable in the development of novel therapeutics targeting central nervous system disorders or other applications requiring structurally optimized heterocyclic frameworks.

1-(4-Bromothiophen-2-yl)-N-((tetrahydro-2H-pyran-4-yl)methyl)methanamine structure

1340340-79-5 structure

Product Name:1-(4-Bromothiophen-2-yl)-N-((tetrahydro-2H-pyran-4-yl)methyl)methanamine

CAS No:1340340-79-5

MF:C₁₁H₁₆BrNOS

MW:290.219841003418

CID:5056954

Update Time:2025-05-20

1-(4-Bromothiophen-2-yl)-N-((tetrahydro-2H-pyran-4-yl)methyl)methanamine Chemical and Physical Properties

Names and Identifiers

- 1-(4-Bromothiophen-2-yl)-N-((tetrahydro-2H-pyran-4-yl)methyl)methanamine
- N-[(4-bromothiophen-2-yl)methyl]-1-(oxan-4-yl)methanamine
- Inchi： 1S/C11H16BrNOS/c12-10-5-11(15-8-10)7-13-6-9-1-3-14-4-2-9/h5,8-9,13H,1-4,6-7H2
- InChI Key： UKXCJAWOGMDOAY-UHFFFAOYSA-N
- SMILES： BrC1=CSC(=C1)CNCC1CCOCC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 187
XLogP3: 2.3
Topological Polar Surface Area: 49.5

1-(4-Bromothiophen-2-yl)-N-((tetrahydro-2H-pyran-4-yl)methyl)methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B197200-125mg	1-(4-Bromothiophen-2-yl)-N-((tetrahydro-2H-pyran-4-yl)methyl)methanamine	1340340-79-5		125mg	$ 540.00	2022-06-07
TRC	B197200-250mg	1-(4-Bromothiophen-2-yl)-N-((tetrahydro-2H-pyran-4-yl)methyl)methanamine	1340340-79-5		250mg	$ 900.00	2022-06-07

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Additional information on 1-(4-Bromothiophen-2-yl)-N-((tetrahydro-2H-pyran-4-yl)methyl)methanamine

1-(4-Bromothiophen-2-yl)-N-((tetrahydro-2H-pyran-4-yl)methyl)methanamine: A Comprehensive Overview

The compound 1-(4-Bromothiophen-2-yl)-N-((tetrahydro-2H-pyran-4-yl)methyl)methanamine (CAS No. 1340340-79-5) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound combines a thiophene ring, a bromine substituent, and a tetrahydropyran moiety, making it a versatile building block for further chemical modifications. Recent advancements in synthetic chemistry have enabled the efficient synthesis and characterization of this compound, paving the way for its exploration in drug discovery and material science.

The thiophene ring system in 1-(4-Bromothiophen-2-yl)-N-((tetrahydro-2H-pyran-4-yl)methyl)methanamine is a key structural feature that contributes to its unique electronic properties. Thiophene, being an aromatic heterocycle, exhibits excellent conjugation capabilities, which are crucial for its role in various chemical reactions. The bromine substituent at the 4-position of the thiophene ring further enhances the compound's reactivity and selectivity in synthetic transformations. This makes the compound an ideal candidate for Suzuki-Miyaura coupling reactions, where the bromine atom can act as a leaving group, facilitating the formation of new carbon-carbon bonds.

The tetrahydropyran (THP) group attached to the nitrogen atom introduces steric bulk and improves the compound's solubility in organic solvents. This feature is particularly advantageous in medicinal chemistry, where solubility is a critical factor for drug delivery. Recent studies have shown that 1-(4-Bromothiophen-2-yl)-N-((tetrahydro-2H-pyran-4-yl)methyl)methanamine can serve as a precursor for bioactive molecules with potential anti-tumor and anti-inflammatory activities. Its ability to form stable amide bonds with carboxylic acids makes it a valuable intermediate in peptide synthesis.

From a synthetic perspective, the preparation of 1-(4-Bromothiophen-2-yl)-N-((tetrahydro-2H-pyran-4-yl)methyl)methanamine involves a multi-step process that begins with the bromination of 2-aminothiophene. The subsequent protection of the amine group using tetrahydropyran methyl ether ensures stability during subsequent reactions. This compound has been successfully synthesized using both traditional methods and modern microwave-assisted techniques, which have significantly reduced reaction times while maintaining high yields.

In terms of applications, 1-(4-Bromothiophen-2-yli-N-tetrahydropyranyl methanamine has shown promise in the development of novel materials with tailored electronic properties. Its thiophene core can be incorporated into conjugated polymers, enhancing their conductivity and optical properties. Recent research has demonstrated its use in organic electronics, where it contributes to the fabrication of efficient light-emitting diodes (LEDs) and photovoltaic devices.

Moreover, the compound's ability to undergo various post-synthetic modifications makes it a valuable tool in combinatorial chemistry. By strategically replacing functional groups or introducing new substituents, chemists can generate libraries of related compounds for high-throughput screening. This approach has been instrumental in identifying lead compounds for treating various diseases, including cancer and inflammatory disorders.

In conclusion, 1-(4-Bromothiophen-2-yli-N-tetrahydropyranyl methanamine (CAS No. 1340340795) is a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure, reactivity, and compatibility with modern synthetic techniques make it an invaluable asset in contemporary chemical research. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing both academic and industrial endeavors.